![molecular formula C20H20ClNO B5164245 N-benzyl-N-{[5-(4-chlorophenyl)-2-furyl]methyl}ethanamine](/img/structure/B5164245.png)
N-benzyl-N-{[5-(4-chlorophenyl)-2-furyl]methyl}ethanamine
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Overview
Description
N-benzyl-N-{[5-(4-chlorophenyl)-2-furyl]methyl}ethanamine, also known as CFCF, is a novel compound with potential applications in scientific research. It belongs to the class of phenethylamines and has a complex molecular structure.
Mechanism of Action
The mechanism of action of N-benzyl-N-{[5-(4-chlorophenyl)-2-furyl]methyl}ethanamine is not fully understood, but it is believed to involve the modulation of serotonin and other neurotransmitters in the brain. This compound has been shown to have affinity for the 5-HT2A receptor, which is involved in the regulation of mood and cognition.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects, including the modulation of serotonin and other neurotransmitters in the brain. It has also been shown to have anxiolytic and antidepressant effects in animal models. However, further research is needed to fully understand the biochemical and physiological effects of this compound.
Advantages and Limitations for Lab Experiments
One advantage of using N-benzyl-N-{[5-(4-chlorophenyl)-2-furyl]methyl}ethanamine in lab experiments is its potential to modulate serotonin and other neurotransmitters in the brain. This makes it a valuable tool for studying the neurochemistry of mood and cognition. However, one limitation of using this compound in lab experiments is its complex molecular structure, which may make it difficult to synthesize and study.
Future Directions
There are several future directions for research on N-benzyl-N-{[5-(4-chlorophenyl)-2-furyl]methyl}ethanamine. One area of interest is its potential application in the treatment of mood disorders, such as depression and anxiety. Another area of interest is its potential as a tool for studying the neurochemistry of mood and cognition. Further research is also needed to fully understand the biochemical and physiological effects of this compound and its mechanism of action.
Synthesis Methods
The synthesis of N-benzyl-N-{[5-(4-chlorophenyl)-2-furyl]methyl}ethanamine involves several steps, including the reaction between benzylamine and 4-chlorobenzaldehyde to form N-benzyl-4-chlorobenzaldehyde, which is then reacted with furfurylamine to produce the final product. The synthesis of this compound is a complex process that requires expertise in organic chemistry and specialized equipment.
Scientific Research Applications
N-benzyl-N-{[5-(4-chlorophenyl)-2-furyl]methyl}ethanamine has potential applications in scientific research, particularly in the field of neuroscience. It has been shown to have affinity for serotonin receptors, which are involved in the regulation of mood, appetite, and sleep. This compound may also have potential applications in the treatment of depression, anxiety, and other mood disorders.
Properties
IUPAC Name |
N-benzyl-N-[[5-(4-chlorophenyl)furan-2-yl]methyl]ethanamine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20ClNO/c1-2-22(14-16-6-4-3-5-7-16)15-19-12-13-20(23-19)17-8-10-18(21)11-9-17/h3-13H,2,14-15H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AWUKMELMMYRBMQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC1=CC=CC=C1)CC2=CC=C(O2)C3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20ClNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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